Cas no 1343030-23-8 (N-(4-chlorophenyl)thian-3-amine)

• Product Name: N-(4-chlorophenyl)thian-3-amine
• CAS No: 1343030-23-8
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5149524
• PubChem ID: 62872874
• Update Time: 2026-03-03

N-(4-chlorophenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)thian-3-amine
• 2H-Thiopyran-3-amine, N-(4-chlorophenyl)tetrahydro-

• Inchi： 1S/C11H14ClNS/c12-9-3-5-10(6-4-9)13-11-2-1-7-14-8-11/h3-6,11,13H,1-2,7-8H2
• InChI Key： AEQWZBOQLZSTBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1CSCCC1

Computed Properties

• Exact Mass: 227.054
• Monoisotopic Mass: 227.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(4-chlorophenyl)thian-3-amine

N-(4-chlorophenyl)thian-3-amine: An Overview of CAS No. 1343030-23-8

N-(4-chlorophenyl)thian-3-amine (CAS No. 1343030-23-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a thian (sulfur-containing) ring and a substituted phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for research and development.

The chemical structure of N-(4-chlorophenyl)thian-3-amine consists of a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The thiophene ring is attached to an amine group, which is further substituted with a 4-chlorophenyl group. This specific arrangement of functional groups contributes to the compound's stability and reactivity, making it suitable for a wide range of chemical reactions and biological assays.

In the realm of medicinal chemistry, N-(4-chlorophenyl)thian-3-amine has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant activities. These properties are attributed to the presence of the thiophene ring and the chlorinated phenyl group, which can interact with various biological targets.

One of the key areas of research involving N-(4-chlorophenyl)thian-3-amine is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and cardiovascular disorders. Studies have demonstrated that N-(4-chlorophenyl)thian-3-amine can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation in vitro and in vivo models.

Beyond its anti-inflammatory properties, N-(4-chlorophenyl)thian-3-amine has also shown antioxidant activity. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in numerous diseases, including neurodegenerative disorders and cancer. Research has indicated that N-(4-chlorophenyl)thian-3-amine can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for the development of antioxidant-based therapies.

In addition to its therapeutic potential, N-(4-chlorophenyl)thian-3-amine has been investigated for its use in materials science. The unique electronic properties of thiophene-containing compounds make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the 4-chlorophenyl group can modulate the electronic properties of the thiophene ring, enhancing the performance of these materials.

The synthesis of N-(4-chlorophenyl)thian-3-amine typically involves several steps, including the formation of the thiophene ring and subsequent functionalization with the 4-chlorophenyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 2-bromothiophene with 4-chloroaniline in the presence of a palladium catalyst. This approach allows for high yields and good purity of the final product.

The characterization of N-(4-chlorophenyl)thian-3-amine is essential for understanding its properties and ensuring its quality for various applications. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly used to confirm the structure and purity of this compound. These analytical methods provide detailed information about the molecular structure and functional groups present in N-(4-chlorophenyl)thian-3-amine.

In conclusion, N-(4-chlorophenyl)thian-3-amine (CAS No. 1343030-23-8) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure imparts distinct properties that make it suitable for various research and development activities. Ongoing studies continue to explore its potential therapeutic benefits and material properties, highlighting its significance in both academic and industrial settings.